![molecular formula C18H27N3O3 B393128 Tert-butyl 2-[3-(mesitylamino)-1-methyl-3-oxopropylidene]hydrazinecarboxylate](/img/structure/B393128.png)
Tert-butyl 2-[3-(mesitylamino)-1-methyl-3-oxopropylidene]hydrazinecarboxylate
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Overview
Description
N-[[4-oxo-4-(2,4,6-trimethylanilino)butan-2-ylidene]amino]carbamic acid tert-butyl ester is an anilide.
Scientific Research Applications
Synthesis and Characterization
- Synthesis Process : The compound was synthesized using refluxing t-butyl carbazate with corresponding aldehydes in ethanol, yielding products identified through spectral data analysis (Bhat et al., 2019).
- Crystal Structure Analysis : Single crystal X-ray analysis revealed the crystallization of the compound in a monoclinic system with P21/c space group (Bhat et al., 2019).
Chemical Reactivity and Biological Activity
- Molecular Electrostatic Potential and Frontier Molecular Orbital Analysis : Theoretical studies, including HOMO-LUMO energy gap and related parameters, showed similar reactivity behavior for the synthesized compounds (Bhat et al., 2019).
- Potential Biological Target : Molecular docking against Mcl-1 protein indicated moderate binding efficiency, suggesting potential moderate potency against Mcl-1 enzyme (Bhat et al., 2019).
Other Relevant Studies
- Coordination and Photochemical Properties : The compound's analogs demonstrated fluorescent properties and ability to coordinate Zn(II) ion in a water/acetonitrile solvent, with potential as a ratiometric fluorescent sensor (Formica et al., 2018).
- Reactivity with Other Chemicals : Studies on the reactivity of similar compounds with other chemicals like carbazates and acyl hydrazines showed varied outcomes, including the formation of different derivatives and reaction pathways (Xie et al., 2019).
Properties
Molecular Formula |
C18H27N3O3 |
---|---|
Molecular Weight |
333.4g/mol |
IUPAC Name |
tert-butyl N-[(E)-[4-oxo-4-(2,4,6-trimethylanilino)butan-2-ylidene]amino]carbamate |
InChI |
InChI=1S/C18H27N3O3/c1-11-8-12(2)16(13(3)9-11)19-15(22)10-14(4)20-21-17(23)24-18(5,6)7/h8-9H,10H2,1-7H3,(H,19,22)(H,21,23)/b20-14+ |
InChI Key |
JRGFZXQPKSSHQD-XSFVSMFZSA-N |
Isomeric SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)C/C(=N/NC(=O)OC(C)(C)C)/C)C |
SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)CC(=NNC(=O)OC(C)(C)C)C)C |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)CC(=NNC(=O)OC(C)(C)C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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